molecular formula C9H14ILiN2O2S B13345515 2-Carboxy-5,5-dimethyl-3a,4,5,6,7,7a-hexahydrothiazolo[5,4-c]pyridin-5-ium iodide lithium salt

2-Carboxy-5,5-dimethyl-3a,4,5,6,7,7a-hexahydrothiazolo[5,4-c]pyridin-5-ium iodide lithium salt

Cat. No.: B13345515
M. Wt: 348.2 g/mol
InChI Key: LIWIOOKRDOZRRT-UHFFFAOYSA-M
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Preparation Methods

The synthesis of 2-Carboxy-5,5-dimethyl-3a,4,5,6,7,7a-hexahydrothiazolo[5,4-c]pyridin-5-ium iodide lithium salt involves multiple steps. . The final step involves the formation of the iodide lithium salt. The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the desired product is obtained .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride . The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield carboxylic acids, while reduction reactions could produce alcohols .

Mechanism of Action

Properties

Molecular Formula

C9H14ILiN2O2S

Molecular Weight

348.2 g/mol

IUPAC Name

lithium;5,5-dimethyl-4,6,7,7a-tetrahydro-3aH-[1,3]thiazolo[5,4-c]pyridin-5-ium-2-carboxylate;iodide

InChI

InChI=1S/C9H14N2O2S.HI.Li/c1-11(2)4-3-6-7(5-11)14-8(10-6)9(12)13;;/h6-7H,3-5H2,1-2H3;1H;/q;;+1/p-1

InChI Key

LIWIOOKRDOZRRT-UHFFFAOYSA-M

Canonical SMILES

[Li+].C[N+]1(CCC2C(C1)SC(=N2)C(=O)[O-])C.[I-]

Origin of Product

United States

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